MS049

• CAS No.: 1502816-23-0
• Product Name: MS049
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.37
• IUPAC Name: [2-(4-Benzyloxy-piperidin-1-yl)-ethyl]-methyl-amine
• Standard InChI: InChI=1S/C15H24N2O/c1-16-9-12-17-10-7-15(8-11-17)18-13-14-5-3-2-4-6-14/h2-6,15-16H,7-13H2,1H3
• Standard InChIKey: HBOJWAYLSJLULG-UHFFFAOYSA-N
• SMILES: CNCCN1CCC(OCC2=CC=CC=C2)CC1
• Appearance: Solid powder
• Description: MS049 is a potent and selective inhibitor of PRMT4,6 and is active in cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MS049; MS-049; MS 049.
• Reference: 1: Shen Y, Szewczyk MM, Eram MS, Smil D, Kaniskan HÜ, de Freitas RF, Senisterra G, Li F, Schapira M, Brown PJ, Arrowsmith CH, Barsyte-Lovejoy D, Liu J, Vedadi M, Jin J. Discovery of a Potent, Selective, and Cell-Active Dual Inhibitor of Protein Arginine Methyltransferase 4 and Protein Arginine Methyltransferase 6. J Med Chem. 2016 Oct 13;59(19):9124-9139. doi: 10.1021/acs.jmedchem.6b01033. Epub 2016 Sep 15. PubMed PMID: 27584694; PubMed Central PMCID: PMC5063716.
• Last Modified: Aug 20 2021